1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)prop-2-en-1-one
Overview
Description
1-(6,7-Dimethoxy-3,4-dihydroisoquinolin-2(1H)-yl)prop-2-en-1-one is a useful research compound. Its molecular formula is C14H17NO3 and its molecular weight is 247.29. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Sigma-2 Receptor Probing
A study developed novel sigma-2 receptor probes, including a derivative related to 1-(3,4-Dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)prop-2-en-1-one. These probes demonstrated high affinity for sigma-2 receptors in vitro, which are implicated in various neurological and psychiatric disorders. The research highlights the potential of these compounds for studying sigma-2 receptor functions and their role in diseases (Jinbin Xu et al., 2005).
Antitumor Applications
Another research avenue explored the synthesis of pyrrolo[2,1-a]-5,6-dihydroisoquinoline derivatives from 3,4-dihydro-6,7-dimethoxyisoquinoline as potential antitumor agents. These compounds, through their chemical transformations, demonstrated the versatility of 1-(3,4-Dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)prop-2-en-1-one derivatives in synthesizing novel structures with potential antitumor properties (Tayseer A. Abdallah, 2002).
Synthetic Intermediate for Emetine
Catalytic asymmetric allylation of 3,4-dihydro-6,7-dimethoxyisoquinoline has been utilized to produce a chiral synthetic intermediate for (-)-emetine, a powerful anti-amoebic drug. This research underscores the application of derivatives of 1-(3,4-Dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)prop-2-en-1-one in the synthesis of biologically active molecules (T. Itoh et al., 2006).
Radiolabeled Compounds for Tumor Imaging
Research on 76Br-labeled compounds, derived from 1-(3,4-Dihydro-6,7-dimethoxyisoquinolin-2(1H)-yl)prop-2-en-1-one, revealed their high affinity and selectivity for sigma-2 receptors, which are upregulated in tumor cells. These studies suggest the potential of such derivatives for developing PET radiotracers for solid tumor imaging (D. Rowland et al., 2006).
Chemical Synthesis and Structural Analysis
The compound's derivatives have been used in chemical synthesis and structural analysis studies, demonstrating the compound's utility in constructing complex heterocyclic structures and its role in synthetic organic chemistry (Pablo Cironi et al., 2006).
Properties
IUPAC Name |
1-(6,7-dimethoxy-3,4-dihydro-1H-isoquinolin-2-yl)prop-2-en-1-one | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H17NO3/c1-4-14(16)15-6-5-10-7-12(17-2)13(18-3)8-11(10)9-15/h4,7-8H,1,5-6,9H2,2-3H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GEUWOWUYASBMCB-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2CN(CCC2=C1)C(=O)C=C)OC | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H17NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.